Cas no 82832-28-8 ((trans,trans)-4-Butyl-4'-(4-fluorophenyl)-1,1'-bi(cyclohexane))

• Product Name: (trans,trans)-4-Butyl-4'-(4-fluorophenyl)-1,1'-bi(cyclohexane)
• CAS No: 82832-28-8
• MF: C₂₂H₃₃F
• MW: 316.49583029747
• CID: 706815
• PubChem ID: 14178053
• Update Time: 2025-08-03

(trans,trans)-4-Butyl-4'-(4-fluorophenyl)-1,1'-bi(cyclohexane) Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(trans,trans)-4'-butyl[1,1'-bicyclohexyl]-4-yl]-4-fluoro-
• (TRANS,TRANS)-4-BUTYL-4'-(4-FLUOROPHENYL)-1,1'-BI(CYCLOHEXANE)
• SCHEMBL9346167
• AKOS016005213
• DTXSID00557049
• 1-[4-(4-butylcyclohexyl)cyclohexyl]-4-fluorobenzene
• (1S,1'R,4R,4'R)-4-BUTYL-4'-(4-FLUOROPHENYL)-1,1'-BI(CYCLOHEXANE)
• AKOS015917983
• 82832-28-8
• SCHEMBL9346179
• AKOS024463400
• 1~4~-Butyl-3~4~-fluoro-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
• SCHEMBL9346159
• SCHEMBL9346173
• FT-0726961
• (trans,trans)-4-Butyl-4'-(4-fluorophenyl)-1,1'-bi(cyclohexane)

• MDL： MFCD23701425
• Inchi： 1S/C22H33F/c1-2-3-4-17-5-7-18(8-6-17)19-9-11-20(12-10-19)21-13-15-22(23)16-14-21/h13-20H,2-12H2,1H3
• InChI Key： MAWKTEGHHGSVMO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CCC(CC1)C1CCC(CCCC)CC1

Computed Properties

• Exact Mass: 316.256629215g/mol
• Monoisotopic Mass: 316.256629215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.972±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 403.1°C at 760 mmHg
• Flash Point: 184.7°C
• Refractive Index: 1.504
• Solubility: Insuluble (1.0E-6 g/L) (25 ºC),